4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate

• Molecular Formula: C22H15ClN2O3S2
• Molecular Weight: 455 g/mol
• IUPAC Name: 4-[[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C22H15ClN2O3S2/c1-14-8-10-15(11-9-14)20-24-25-22(28-20)29-13-5-4-12-27-21(26)19-18(23)16-6-2-3-7-17(16)30-19/h2-3,6-11H,12-13H2,1H3
• InChI Key: BAHZAEKUDJXNBK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)SCC#CCOC(=O)C3=C(C4=CC=CC=C4S3)Cl

Description

4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains a sulfur atom, an oxadiazole ring, and a benzothiophene ring. This compound has been synthesized and studied for its potential applications in various fields of scientific research.

Mechanism of Action

The mechanism of action of 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate is not fully understood. However, it has been suggested that the compound may act by inhibiting the growth of cancer cells or microbial cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate are not well characterized. However, it has been suggested that the compound may have an impact on cellular metabolism and signaling pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate in lab experiments include its potential as an anticancer or antimicrobial agent. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate. These include further studies to understand its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields of scientific research. Additionally, future studies could focus on the development of derivatives of this compound with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate involves the reaction of 5-(4-methylphenyl)-1,3,4-oxadiazole-2-thiol with 4-chloro-3-iodobenzoic acid in the presence of a palladium catalyst. The reaction is carried out under mild conditions and yields the desired compound in good yield.

Scientific Research Applications

The compound 4-{[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}but-2-ynyl 3-chloro-1-benzothiophene-2-carboxylate has been studied for its potential applications in various fields of scientific research. It has shown promising results in the field of medicinal chemistry, where it has been studied for its potential as an anticancer agent. It has also been studied for its potential as an antimicrobial agent.